Cas no 7124-50-7 (Carbonodithioic acid,O-ethyl S-2-propen-1-yl ester)

Carbonodithioic acid,O-ethyl S-2-propen-1-yl ester Properties

Names and Identifiers

• Carbonodithioic acid,O-ethyl S-2-propen-1-yl ester
• O-ethyl prop-2-enylsulfanylmethanethioate
• AC1L5RC7
• AC1Q7ENO
• allylethylxanthate
• AR-1K9132
• Dithiokohlensaeure-O-aethylester-S-allylester
• NSC33222
• O-Aethyl-xanthogensaeure-allyloxycarbonyl-methylester
• o-ethyl s-prop-2-en-1-yl carbonodithioate
• O-Ethyl-S-allyldithiocarbonat
• S-allyl O-ethyl dithiocarbonate
• DTXSID60283751
• NSC-33222
• 7124-50-7
• +Expand

• InChIKey： LXBSASZDVXJTBN-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10OS2/c1-3-5-9-6(8)7-4-2/h3H,1,4-5H2,2H3
• SMILES： CCOC(=S)SCC=C

Computed Properties

• Exact Mass: 162.0174
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 162.017
• Heavy Atom Count: 9
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• LogP: 2.22700
• PSA: 9.23
• Refractive Index: 1.542
• Boiling Point: 205.6°C at 760 mmHg
• Flash Point: 78.2°C
• Density: 1.096